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Compound of Interest

Compound Name: 4-Amino-3-ethylbenzonitrile

Cat. No.: B064667 Get Quote

A Technical Guide to the Safe Handling of 4-Amino-
3-ethylbenzonitrile
Authored for Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the safety protocols and

handling precautions for 4-Amino-3-ethylbenzonitrile. As a crucial intermediate in various

synthetic pathways, a thorough understanding of its toxicological profile and associated risks is

paramount for ensuring laboratory safety and experimental integrity. This guide moves beyond

a standard safety data sheet (SDS) to explain the causality behind safety recommendations,

empowering researchers to work with this compound confidently and securely.

Compound Identification and Physicochemical
Properties
4-Amino-3-ethylbenzonitrile is a substituted aromatic nitrile. Its physical and chemical

characteristics are foundational to understanding its behavior and potential hazards in a

laboratory setting.
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Property Value Source(s)

CAS Number 170230-87-2 [1][2]

Molecular Formula C₉H₁₀N₂ [1][2]

Molecular Weight 146.19 g/mol [1][2]

IUPAC Name 4-amino-3-ethylbenzonitrile [1]

Synonyms
4-Cyano-2-ethylaniline, 3-

ethyl-4-aminobenzonitrile
[1][2]

Appearance
Solid, white to pale yellow

crystalline powder
[3]

Melting Point 60°C to 66°C [2]

Hazard Analysis and Toxicological Profile
The primary risks associated with 4-Amino-3-ethylbenzonitrile stem from its acute toxicity.

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides

a clear framework for understanding these hazards.[1]
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Hazard Class GHS Code Description Source(s)

Acute Toxicity, Dermal H311
Toxic in contact with

skin
[1][2]

Acute Toxicity, Oral H301 / H302
Toxic or Harmful if

swallowed
[1]

Acute Toxicity,

Inhalation
- Harmful if inhaled [2]

Skin

Corrosion/Irritation
H315 Causes skin irritation [1]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation
[4][5]

Specific Target Organ

Toxicity
STOT SE 3

May cause respiratory

irritation
[1]

Signal Word: Danger[1]

Mechanistic Insights and Causality
Acute Toxicity: The high acute toxicity, particularly via dermal and oral routes, is a significant

concern. The nitrile functional group (-C≡N) in related compounds can sometimes be

metabolized to release cyanide, a potent inhibitor of cellular respiration. While this has not

been definitively established for this specific molecule, it is a prudent assumption that

informs the stringent handling requirements. Benzonitrile itself is not metabolized to cyanide,

but substitutions on the ring can alter metabolic pathways.[6] The amino group's presence

may also contribute to toxicity; for instance, the related compound 4-aminobenzonitrile is

known to be a methemoglobin former, which can lead to cyanosis (a bluish discoloration of

the skin due to oxygen deprivation in the blood).[3] This potential for disrupting oxygen

transport underscores the need for immediate medical attention following any significant

exposure.

Irritation: As a primary amine and aromatic compound, it can act as a skin and eye irritant.

Prolonged contact can defat the skin, leading to dermatitis. Direct contact with the eyes can

cause serious irritation and potential damage.[1][4]
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Engineering Controls and Personal Protective
Equipment (PPE)
A multi-layered approach to exposure prevention is critical. The hierarchy of controls dictates

that engineering and administrative controls should be the primary defense, with PPE serving

as the final barrier.

Engineering Controls
Chemical Fume Hood: All weighing and handling of solid 4-Amino-3-ethylbenzonitrile, as

well as any reactions involving it, must be conducted inside a certified chemical fume hood.

This is non-negotiable and serves to prevent inhalation of fine dust particles and any

potential vapors.

Ventilation: The laboratory should be well-ventilated with a minimum of 6-12 air changes per

hour to prevent the accumulation of contaminants.

Safety Stations: Ensure immediate access to a fully functional safety shower and eyewash

station.[3]

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical for preventing dermal, ocular, and respiratory

exposure.
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Protection Type Specification
Rationale and Best
Practices

Source(s)

Hand Protection

Nitrile gloves

(minimum 5-mil

thickness)

Nitrile provides good

splash protection

against many

chemicals.[7]

However, it is crucial

to understand that thin

disposable gloves

offer a contact barrier

only and must be

discarded immediately

upon contamination.

[7][8] For prolonged

tasks, consider

double-gloving or

using thicker,

chemical-resistant

gloves.[9] Never reuse

disposable gloves.

[7][10]

Eye Protection
Chemical splash

goggles

Standard safety

glasses are

insufficient. Goggles

that form a seal

around the eyes are

required to protect

against dust particles

and splashes.

[3][11]

Face Protection Full-face shield (in

addition to goggles)

A face shield should

be worn during

procedures with a

high risk of splashing

or vigorous reaction,

such as when

transferring large

quantities or working

[11]
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with the material

under pressure.

Body Protection
Flame-resistant

laboratory coat

A lab coat, fully

buttoned with sleeves

down, is mandatory to

protect skin and

clothing from

contamination.

[3]

Respiratory
NIOSH-approved

respirator

A respirator may be

necessary if

engineering controls

are insufficient or

during a large-scale

spill cleanup. A

respiratory protection

program that meets

OSHA standards must

be in place.[3]

Standard Operating Procedures for Safe Handling
Adherence to a strict, self-validating protocol is essential for minimizing risk. The following

workflow outlines the key steps for safely handling 4-Amino-3-ethylbenzonitrile in a

laboratory setting.
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Preparation Phase

Handling Phase (Inside Fume Hood)

Post-Handling & Cleanup

Verify Fume Hood
Functionality

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Prepare Work Area:
Cover with absorbent paper

Retrieve Compound
from Locked Storage

Carefully Weigh Solid
(Minimize Dust)

Transfer to Reaction Vessel

Securely Cap All Containers

Decontaminate Spatulas
and Glassware

Wipe Down Work Surface
in Fume Hood

Dispose of Contaminated
Waste in Labeled Bag

Remove PPE and Wash
Hands Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for handling 4-Amino-3-ethylbenzonitrile.
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Emergency Response Protocols
Preparedness is key to mitigating the consequences of an accidental exposure or spill. All

personnel must be familiar with these procedures before beginning work.

Exposure Response
Inhalation: Immediately move the affected person to fresh air. If breathing is difficult or has

stopped, provide artificial respiration. Seek immediate medical attention.[3]

Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with

copious amounts of water for at least 15 minutes, using a safety shower if necessary. Seek

immediate medical attention.[3][5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes in an

eyewash station, holding the eyelids open. Seek immediate medical attention.[3][5]

Ingestion: If the person is conscious and alert, rinse their mouth and have them drink 2-4

cups of water or milk. Do not induce vomiting. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[3]
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Exposure Incident Occurs

Ensure Scene is Safe
(No ongoing risk)

Alert Supervisor and
Call for Emergency Help

(if necessary)

Begin Decontamination
(Shower, Eyewash, Fresh Air)

Provide SDS to
First Responders

Seek Professional
Medical Attention

Click to download full resolution via product page

Caption: General emergency response flowchart for chemical exposure.

Spill Response
Small Spill (in a fume hood): Wearing appropriate PPE, gently cover the spill with an

absorbent material (e.g., vermiculite or sand). Scoop the material into a labeled, sealed

container for hazardous waste disposal. Decontaminate the area with an appropriate solvent.

Large Spill (outside a fume hood): Evacuate the immediate area. Alert laboratory personnel

and your institution's environmental health and safety (EHS) department. Prevent entry into

the area. A trained emergency response team should handle the cleanup.

Storage, Waste Management, and Transportation
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Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area.[3][5]

The storage area should be secure and accessible only to authorized personnel (i.e., store

locked up).[5][12]

Store away from incompatible materials, particularly strong oxidizing agents.[13]

Waste Disposal
All waste contaminated with 4-Amino-3-ethylbenzonitrile, including empty containers,

absorbent materials, and used PPE, must be collected in a clearly labeled, sealed container

for hazardous waste.

Disposal must be handled by a licensed waste disposal company in accordance with all

local, state, and federal regulations.[5] Do not dispose of down the drain.

Transportation
This material is regulated for transport due to its toxicity.

Regulation Value Source(s)

UN Number UN3439 [2][14][15]

Proper Shipping Name
NITRILES, SOLID, TOXIC,

N.O.S.
[2][14][15]

Transport Hazard Class 6.1 (Toxic Substance) [2][14][15]

Packing Group III [2][14][15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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